Cas no 2763947-59-5 (2,2-Difluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-dioxaindane-5-carboxylic acid)

• Product Name: 2,2-Difluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-dioxaindane-5-carboxylic acid
• CAS No: 2763947-59-5
• MF: C₁₂H₉F₂NO₆
• MW: 301.199770689011
• CID: 6092999
• PubChem ID: 165981532
• Update Time: 2025-05-22

2,2-Difluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-dioxaindane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37344101
• 2,2-difluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-dioxaindane-5-carboxylic acid
• 2763947-59-5
• 2,2-Difluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-dioxaindane-5-carboxylic acid

• Inchi： 1S/C12H9F2NO6/c1-2-3-19-11(18)15-7-5-9-8(4-6(7)10(16)17)20-12(13,14)21-9/h2,4-5H,1,3H2,(H,15,18)(H,16,17)
• InChI Key： YIWRKPZFEWLHBN-UHFFFAOYSA-N
• SMILES： FC1(OC2C=C(C(=O)O)C(=CC=2O1)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 301.03979333g/mol
• Monoisotopic Mass: 301.03979333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.1Ų

Additional information on 2,2-Difluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-dioxaindane-5-carboxylic acid

2,2-Difluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-dioxaindane-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2763947-59-5, known as 2,2-Difluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-dioxaindane-5-carboxylic acid, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of a dioxaindane framework, which is a bicyclic structure with two oxygen atoms in the ring system. The presence of fluorine atoms at the 2-position and the amino group at the 6-position further enhances its chemical versatility.

Recent studies have highlighted the importance of difluoro-substituted compounds in drug discovery and materials science. The dioxaindane core of this molecule has been shown to exhibit interesting pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the carboxylic acid group at the 5-position provides opportunities for further functionalization, enabling the creation of bioconjugates or polymeric materials with tailored properties.

The synthesis of this compound involves a multi-step process that typically includes the formation of the dioxaindane ring followed by substitution reactions to introduce the fluorine and amino groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for industrial applications. The use of environmentally friendly reagents and catalytic systems has also been explored to align with green chemistry principles.

One of the most exciting developments involving this compound is its potential use in biomedical applications. Studies have demonstrated that difluoro-substituted dioxaindanecarboxylic acids can act as inhibitors of certain enzymes involved in metabolic disorders. This has led to investigations into their efficacy as therapeutic agents for conditions such as diabetes and obesity. Furthermore, the amino group at the 6-position allows for conjugation with biomolecules like peptides or antibodies, opening up possibilities in targeted drug delivery systems.

In terms of material science, the unique combination of fluorine atoms and the dioxaindane framework imparts excellent thermal stability and mechanical properties to this compound. Researchers have explored its use as a precursor for high-performance polymers and coatings. The ability to functionalize the carboxylic acid group further enhances its utility in creating materials with tailored functionalities such as hydrophilicity or biocompatibility.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and develop strategies for safe disposal or recycling.

In conclusion, 2,2-Difluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-dioxaindane-5-carboxylic acid represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a key player in future innovations within drug discovery, materials science, and beyond.